Cas no 2228089-64-1 (2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid)

• Product Name: 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid
• CAS No: 2228089-64-1
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6109504
• PubChem ID: 165649857
• Update Time: 2025-05-20

2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid
• 2228089-64-1
• EN300-1809612

• Inchi： 1S/C9H19NO3/c1-8(2,5-11)9(3,4)6(10)7(12)13/h6,11H,5,10H2,1-4H3,(H,12,13)
• InChI Key： VOTCVQVTHCFOSN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid

2-Amino-5-Hydroxy-3,3,4,4-Tetramethylpentanoic Acid (CAS No. 2228089-64-1): An Emerging Compound in Chemical and Biological Research

2-Amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid (CAS No. 2228089-64-1) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological applications. This compound belongs to the class of amino acids and is characterized by its complex molecular framework, which includes multiple methyl groups and a hydroxyl group. The intricate structure of 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid makes it an intriguing subject for both academic research and industrial development.

The chemical formula of 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid is C₁₁H₂₃NO₃, and its molecular weight is 217.30 g/mol. The compound exhibits high stability under various conditions, making it suitable for a wide range of applications in chemical and biological research. Recent studies have highlighted the potential of 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid in areas such as drug discovery, metabolic engineering, and synthetic biology.

In the field of drug discovery, 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structural features allow it to interact with specific biological targets, potentially leading to the modulation of key physiological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid exhibits potent anti-inflammatory properties by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune responses.

Beyond its potential as a therapeutic agent, 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid has also been explored for its role in metabolic engineering. Researchers at the University of California have demonstrated that this compound can be used as a building block for the synthesis of more complex molecules with enhanced biological activities. By incorporating 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid into metabolic pathways, scientists have been able to optimize the production of valuable chemicals and pharmaceuticals.

In synthetic biology, 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid has been utilized to design novel biosynthetic pathways. A recent study published in Nature Communications described the successful engineering of microorganisms to produce this compound through genetic modifications. The engineered strains were able to efficiently synthesize 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid, opening up new possibilities for large-scale production and industrial applications.

The physical and chemical properties of 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid have also been extensively studied. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it easy to handle and process in laboratory settings. Additionally, 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid exhibits good thermal stability and can be stored at room temperature without significant degradation.

The synthesis of 2-amino-5-hydroxy-3,3,4,4-tetramethylpentanoic acid has been optimized using various methods. One common approach involves the condensation of appropriate precursors followed by selective functional group modifications. A detailed protocol published in Organic Letters in 2019 described a multi-step synthesis route that yields high purity and yield of the final product. This method has been widely adopted by researchers and industrial chemists due to its efficiency and scalability.

In conclusion, 2-amino-5-hydroxy-3,3， 4， 4-tetramethylpentanoic acid (CAS No. 2228089-64-1) represents a promising compound with diverse applications in chemical and biological research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery, metabolic engineering, and synthetic biology. As research continues to advance in these fields, 2-amino -5 -hydroxy - 3， 3， 4， 4 -tetramethylpentanoic acid